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Compound of Interest

Compound Name: 2-Methoxy-5-nitroaniline

Cat. No.: B165355 Get Quote

A Comparative Guide to 2-Methoxy-5-nitroaniline
Reference Standards
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of typical standard-grade and high-purity grade 2-
Methoxy-5-nitroaniline reference standards. Additionally, it draws a parallel with a common

alternative, 2-Methyl-5-nitroaniline, to aid in the selection of the most appropriate reference

material for your analytical and research needs. The information presented is based on

commonly observed specifications in the industry.

Data Presentation: Comparison of Reference
Standard Specifications
The quality and purity of a reference standard are paramount for accurate analytical

measurements and reliable research outcomes. Below is a comparative summary of the typical

specifications for a standard-grade and a high-purity grade of 2-Methoxy-5-nitroaniline,

alongside a common alternative, 2-Methyl-5-nitroaniline.
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Parameter

2-Methoxy-5-
nitroaniline
(Standard
Grade)

2-Methoxy-5-
nitroaniline
(High-Purity
Grade)

2-Methyl-5-
nitroaniline
(Typical Grade)

Test Method

Identity
Conforms to

structure

Conforms to

structure

Conforms to

structure

¹H NMR, ¹³C

NMR, MS, IR

Assay (by HPLC) ≥ 98.0% ≥ 99.5% ≥ 99.0% HPLC-UV

Water Content ≤ 0.5% ≤ 0.1% ≤ 0.2%
Karl Fischer

Titration

Residual

Solvents
≤ 0.5% ≤ 0.1% ≤ 0.2% GC-HS

Inorganic

Impurities
≤ 0.2% ≤ 0.05% ≤ 0.1%

Residue on

Ignition

Melting Point 117-120 °C 118-120 °C 103-106 °C Capillary Method

Appearance

Orange to red

crystalline

powder

Bright orange

crystalline

powder

Yellow to brown

crystalline

powder

Visual Inspection

Experimental Protocols
Detailed methodologies for the key analytical techniques used to characterize these reference

standards are provided below.

High-Performance Liquid Chromatography (HPLC-UV)
for Assay Determination
This method is suitable for determining the purity of 2-Methoxy-5-nitroaniline and its

alternatives.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).
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Mobile Phase: A gradient of acetonitrile and water (with 0.1% phosphoric acid) is commonly

used. For MS compatibility, formic acid can be used instead of phosphoric acid.[1][2]

Gradient Program:

0-5 min: 30% Acetonitrile

5-25 min: 30% to 70% Acetonitrile

25-30 min: 70% Acetonitrile

30-35 min: 70% to 30% Acetonitrile

35-40 min: 30% Acetonitrile

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Detection Wavelength: 254 nm

Injection Volume: 10 µL

Sample Preparation: Accurately weigh and dissolve the reference standard in the mobile

phase to a concentration of approximately 0.5 mg/mL.

Gas Chromatography-Mass Spectrometry (GC-MS) for
Impurity Profiling
This technique is ideal for identifying and quantifying volatile and semi-volatile impurities.

Instrumentation: A gas chromatograph coupled with a mass spectrometer.

Column: A low-bleed capillary column suitable for polar compounds (e.g., DB-5ms, 30 m x

0.25 mm, 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
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Oven Temperature Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold: 10 minutes at 280 °C.

Injector Temperature: 250 °C

Transfer Line Temperature: 280 °C

Ion Source Temperature: 230 °C

MS Mode: Electron Ionization (EI) at 70 eV, scanning from m/z 40 to 450.

Sample Preparation: Prepare a 1 mg/mL solution of the reference standard in a suitable

solvent like acetone or methanol.

Mandatory Visualizations
The following diagrams illustrate the experimental workflows for the analytical techniques

described above.
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Caption: HPLC-UV Experimental Workflow for Assay Determination.
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Caption: GC-MS Experimental Workflow for Impurity Profiling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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